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Compound of Interest

Compound Name: cis-2-Nonenoic acid

Cat. No.: B074817 Get Quote

A detailed guide for researchers and drug development professionals on the signaling potential

of an unsaturated fatty acid and its saturated analog.

The potency and mechanism of action of signaling molecules are fundamental to

understanding cellular communication and developing novel therapeutics. This guide provides

a comparative analysis of cis-2-nonenoic acid, an unsaturated fatty acid, and its saturated

counterpart, nonanoic acid. While direct comparative studies on their signaling potency are

limited, this document synthesizes the available experimental data to highlight their distinct

biological roles and signaling pathways.

Molecular Structure and Physical Properties
The primary structural difference between cis-2-nonenoic acid and nonanoic acid is the

presence of a carbon-carbon double bond in the cis configuration in the former. This introduces

a kink in the hydrocarbon chain of cis-2-nonenoic acid, influencing its physical properties and,

consequently, its interaction with biological systems.
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Property
Cis-2-Nonenoic
Acid

Nonanoic Acid Reference

Molecular Formula C₉H₁₆O₂ C₉H₁₈O₂ [1][2]

Molecular Weight 156.22 g/mol 158.24 g/mol [1][2]

Structure

Unsaturated fatty acid

with a cis double bond

between C2 and C3

Saturated fatty acid [2][3]

Physical State Oily liquid Oily liquid [2]

Signaling Activity and Potency: A Tale of Two
Contexts
Current research indicates that cis-2-nonenoic acid and nonanoic acid operate as signaling

molecules in distinct biological contexts. Cis-2-nonenoic acid is primarily recognized for its

role in microbial communication, whereas nonanoic acid has demonstrated effects in

mammalian systems, particularly in inflammation and neuronal processes.

Cis-2-Nonenoic Acid: A Key Player in Microbial
Communication
Cis-2-nonenoic acid belongs to the family of diffusible signal factors (DSFs), which are cis-2-

unsaturated fatty acids that function as quorum-sensing molecules in various bacteria.[3] The

defining structural feature for this signaling activity is the α,β-unsaturated double bond in the cis

configuration.[3] Its close structural analog, cis-2-decenoic acid, is a well-studied autoinducer

that triggers the dispersal of established biofilms in a wide range of bacteria, including both

Gram-negative and Gram-positive species, as well as the fungus Candida albicans.[3][4][5][6]

This process facilitates the transition of microbial cells from a sessile (biofilm) to a planktonic

(free-swimming) state.

While the specific signaling pathway for cis-2-nonenoic acid in mammalian cells is not yet

well-elucidated, its structural class suggests potential immunomodulatory effects. Fatty acids

are known to influence inflammatory pathways and cytokine production.[3]
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Quantitative Data:

Currently, there is a lack of quantitative data such as EC50 or IC50 values for cis-2-nonenoic
acid in the context of mammalian cell signaling.

Nonanoic Acid: Modulator of Mammalian Cellular
Processes
Nonanoic acid has been shown to exert biological effects on mammalian cells, particularly in

the skin and nervous system.

Epidermal Inflammatory Response: In the epidermis, nonanoic acid can alter the

sodium/potassium ratio, suggesting changes in cell membrane integrity. It also enhances the

inflammatory response by increasing the expression of interleukin-6 (IL-6).

Neuronal Differentiation: Studies have indicated that nonanoic acid can promote neuronal

differentiation and support neurite growth in specific cell lines.

Olfactory Receptor Agonism: Nonanoic acid acts as an agonist for the olfactory receptor

OR51E1, which is expressed in small intestinal neuroendocrine tumor (SI-NET) cells. This

interaction leads to a dose-dependent alteration in the metabolic activity of these cells.

Quantitative Data:

While comprehensive dose-response curves are not widely available, some studies have

reported concentration-dependent effects of nonanoic acid. For instance, a concentration of

300 µM nonanoic acid was shown to increase the metabolic activity of primary cultured SI-NET

cells.

Signaling Pathways
The signaling pathways for these two molecules appear to be distinct, reflecting their different

biological roles.

Cis-2-Nonenoic Acid Signaling in Bacteria
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In bacteria, cis-2-unsaturated fatty acids like cis-2-nonenoic acid are involved in quorum

sensing, a cell-to-cell communication mechanism that allows bacteria to coordinate gene

expression in response to population density.

Caption: Bacterial quorum sensing pathway initiated by cis-2-nonenoic acid.

Nonanoic Acid Signaling in Mammalian Cells
The signaling of nonanoic acid in mammalian cells involves interactions with G-protein coupled

receptors (GPCRs) like OR51E1 and modulation of inflammatory pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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